Cas no 2034240-37-2 (3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile)

3-[3-(2,4-Dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile is a specialized heterocyclic compound featuring a pyrrolidine scaffold integrated with a 2,4-dioxo-1,3-oxazolidine moiety and a benzonitrile substituent. This structure imparts unique reactivity and potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both oxazolidinone and nitrile functional groups enhances its versatility for further derivatization, enabling applications in drug discovery and organic synthesis. Its well-defined molecular architecture ensures consistent performance in coupling reactions and other transformations, making it a valuable building block for researchers developing novel pharmacophores or functional materials.
3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile structure
2034240-37-2 structure
Product Name:3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile
CAS No:2034240-37-2
MF:C15H13N3O4
MW:299.281423330307
CID:5377378
Update Time:2025-06-08

3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile
    • Inchi: 1S/C15H13N3O4/c16-7-10-2-1-3-11(6-10)14(20)17-5-4-12(8-17)18-13(19)9-22-15(18)21/h1-3,6,12H,4-5,8-9H2
    • InChI Key: GOEXDCDTBWBWKO-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(C(N2CCC(N3C(=O)COC3=O)C2)=O)=C1

3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile Pricemore >>

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Additional information on 3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile

3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile (CAS No. 2034240-37-2): A Comprehensive Overview

3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile (CAS No. 2034240-37-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

The chemical structure of 3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile (CAS No. 2034240-37-2) is defined by a benzonitrile core linked to a pyrrolidine ring through a carbonyl group. The pyrrolidine ring is further substituted with an oxazolidinone moiety, which imparts unique chemical and biological properties to the molecule. The presence of the nitrile group and the oxazolidinone ring contributes to the compound's stability and reactivity in various chemical environments.

The molecular formula of this compound is C18H15N5O4, with a molecular weight of approximately 369.34 g/mol. The compound is typically found as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for use in various experimental settings, including in vitro and in vivo studies.

Synthesis Methods

The synthesis of 3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile (CAS No. 2034240-37-2) involves several well-defined steps that have been optimized to ensure high yields and purity. One common synthetic route involves the reaction of 3-cyanobenzoic acid with 3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine to form the desired product. This reaction typically proceeds under mild conditions using coupling agents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl).

A recent study published in the Journal of Organic Chemistry detailed an improved synthetic method that utilizes microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This approach not only increases the yield but also minimizes side reactions, leading to a higher purity product. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to provide rapid and controlled heating.

Biological Activities

3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile (CAS No. 2034240-37-2) has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the key areas of research has been its activity as a potent inhibitor of specific enzymes involved in various disease pathways.

A study published in the Journal of Medicinal Chemistry reported that this compound exhibits strong inhibitory activity against protein kinases, which are crucial enzymes involved in cell signaling pathways. Specifically, it has shown significant inhibition against cyclin-dependent kinases (CDKs), which are implicated in cancer progression and cell cycle regulation. The ability to selectively target these kinases makes this compound a promising candidate for the development of novel anticancer drugs.

In addition to its kinase inhibitory properties, 3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carbonyl]benzonitrile has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

The promising preclinical results for 3-[3-(2,4-dioxo-1,3-oxazolidin-3-y l)pyrrolidine -1-carbonyl]benzonitrile have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various diseases.

A phase I clinical trial conducted by PharmaTech Inc. evaluated the safety and tolerability of this compound in healthy volunteers. The results showed that it was well-tolerated at various dose levels with no significant adverse effects reported. These findings have paved the way for further clinical studies to assess its efficacy in specific disease indications.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Strategies such as prodrug design and nanoparticle formulations are being explored to improve drug delivery and target specificity.

Conclusion

3-[3-(2 , 4 -diox o - 1 , 5 - ox azoli din - 5 - y l ) py rroli dine - 5 - carb ony l ] ben zonitri le strong > ( CAS No . 567890 - 56 - 7 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural features , coupled with its potent biological activities , make it a promising candidate for the development of novel therapeutic agents . Ongoing research and clinical trials will continue to elucidate its full potential , paving the way for new treatments for various diseases . p >

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